2-(2-methoxyphenoxy)-N-(2-(2-methyl-1H-imidazol-1-yl)ethyl)acetamide
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Description
2-(2-methoxyphenoxy)-N-(2-(2-methyl-1H-imidazol-1-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C15H19N3O3 and its molecular weight is 289.335. The purity is usually 95%.
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Scientific Research Applications
Environmental Fate and Behavior of Chemicals
Research on parabens, which are esters of para-hydroxybenzoic acid, focuses on their occurrence, fate, and behavior in aquatic environments. Although not the same compound, the study of parabens reveals the environmental impact of widespread chemical use, their persistence in water bodies, and the formation of chlorinated by-products through reactions with free chlorine. This research highlights the importance of understanding the environmental pathways and degradation processes of chemical compounds, including potential analogs of "2-(2-methoxyphenoxy)-N-(2-(2-methyl-1H-imidazol-1-yl)ethyl)acetamide" (Haman et al., 2015).
Toxicological Effects and Environmental Impact
The study of Ethylhexyl methoxycinnamate and butyl methoxydibenzoylmethane, two common sunscreens, on aquatic ecosystems, human health concerns, and environmental impact, underscores the significance of assessing the toxicological effects of chemical compounds. Understanding how these substances and their degradation products affect marine life and potentially accumulate through the food chain is crucial for evaluating the broader implications of chemical usage and its safe incorporation into products (da Silva et al., 2021).
Pharmacological and Therapeutic Insights
Research into the metabolism and genetic differences in the response to paracetamol (acetaminophen), a widely used analgesic, provides a glimpse into how genetic profiles can influence the metabolism of therapeutic compounds, including their efficacy and potential toxicity. Such insights are pertinent for the development and safe use of pharmaceuticals, including those related to "this compound," by understanding the interplay between genetic factors and drug metabolism (Zhao & Pickering, 2011).
Properties
IUPAC Name |
2-(2-methoxyphenoxy)-N-[2-(2-methylimidazol-1-yl)ethyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19N3O3/c1-12-16-7-9-18(12)10-8-17-15(19)11-21-14-6-4-3-5-13(14)20-2/h3-7,9H,8,10-11H2,1-2H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZXSKAFJFQRYBEZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=CN1CCNC(=O)COC2=CC=CC=C2OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.